89-40-7

4-Nitrophthalimide

In Stock

• CAS RN:
• 89-40-7

• Formula:
• C8H4N2O4

• InChI:
• InChI=1S/C8H4N2O4/c11-7-5-2-1-4(10(13)14)3-6(5)8(12)9-7/h1-3H,(H,9,11,12)

• InChIKey:
• ANYWGXDASKQYAD-UHFFFAOYSA-N

• 4-nitrophthalimide is a yellow powder. (NTP, 1992)

(1aR,4R,7bS)-1,1,4,7-tetramethyl-1a,2,3,4,4a,5,6,7b-octahydrocyclopropa[e]azulene

In Stock

• CAS RN:
• 489-40-7

• Formula:
• C15H24

• InChI:
• InChI=1S/C15H24/c1-9-6-8-12-14(15(12,3)4)13-10(2)5-7-11(9)13/h9,11-12,14H,5-8H2,1-4H3/t9-,11?,12-,14-/m1/s1

• InChIKey:
• SPCXZDDGSGTVAW-XIDUGBJDSA-N

• (-)-alpha-gurjunene is a carbotricyclic compound and sesquiterpene that is 1a,2,3,4,4a,5,6,7b-octahydro-1H-cyclopropa[e]azulene which is substituted by methyl groups at positions 1, 1, 4 and 7 (the 1aR,4R,4aR,7bS- diastereoisomer). It has been isolated from several plant species such as Anaphalis nubigena and Jatropha ribifolia. It has a role as a volatile oil component, a plant metabolite and an antibacterial agent. It is a carbotricyclic compound and a sesquiterpene. It is an enantiomer of a (+)-alpha-gurjunene.

Fmoc-Tyr(Bzl)-OH

In Stock

• CAS RN:
• 71989-40-7

• Formula:
• C31H27NO5

• InChI:
• InChI=1S/C31H27NO5/c33-30(34)29(18-21-14-16-23(17-15-21)36-19-22-8-2-1-3-9-22)32-31(35)37-20-28-26-12-6-4-10-24(26)25-11-5-7-13-27(25)28/h1-17,28-29H,18-20H2,(H,32,35)(H,33,34)/t29-/m0/s1

• InChIKey:
• REHSJSKPWIOKIJ-LJAQVGFWSA-N

• Fmoc-Tyr(Bzl)-OH, also known as Fmoc-Tyr(Bzl)-OH, is a useful research compound. Its molecular formula is C31H27NO5 and its molecular weight is 493,56 g/mole. The purity is usually 95%.

(2,4-Ditert-butylbenzene-6-id-1-yl) bis(2,4-ditert-butylphenyl) phosphite;dichloroniopalladium;palladium

In Stock

• CAS RN:
• 217189-40-7

• Formula:
• C84H126Cl2O6P2Pd2

• InChI:
• InChI=1S/2C42H62O3P.2ClH.2Pd/c2*1-37(2,3)28-19-22-34(31(25-28)40(10,11)12)43-46(44-35-23-20-29(38(4,5)6)26-32(35)41(13,14)15)45-36-24-21-30(39(7,8)9)27-33(36)42(16,17)18;;;;/h2*19-23,25-27H,1-18H3;2*1H;;/q2*-1;;;;+2

• InChIKey:
• BSXPIBZRJDAOCH-UHFFFAOYSA-N

• (2,4-Ditert-butylbenzene-6-id-1-yl) bis(2,4-ditert-butylphenyl) phosphite;dichloroniopalladium;palladium is a useful research compound. Its molecular formula is C84H126Cl2O6P2Pd2 and its molecular weight is 1577.6 g/mol. The purity is usually 95%.

2-chloro-N-(4-methylthian-4-yl)acetamide

In Stock

• CAS RN:
• 851389-40-7

• Formula:
• C8H14ClNOS

• InChI:
• InChI=1S/C8H14ClNOS/c1-8(10-7(11)6-9)2-4-12-5-3-8/h2-6H2,1H3,(H,10,11)

• InChIKey:
• CTWVILIIEYCRMR-UHFFFAOYSA-N

• 2-chloro-N-(4-methylthian-4-yl)acetamide is a useful research compound. Its molecular formula is C8H14ClNOS and its molecular weight is 207.72 g/mol. The purity is usually 95%.

N-(2-methyl-5-nitrophenyl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide

In Stock

• CAS RN:
• 851989-40-7

• Formula:
• C17H15N3O5

• InChI:
• InChI=1S/C17H15N3O5/c1-11-6-7-12(20(23)24)10-13(11)18-16(21)8-9-19-14-4-2-3-5-15(14)25-17(19)22/h2-7,10H,8-9H2,1H3,(H,18,21)

• InChIKey:
• ZRKHTOBBAIJCDK-UHFFFAOYSA-N

• N-(2-methyl-5-nitrophenyl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide is a useful research compound. Its molecular formula is C17H15N3O5 and its molecular weight is 341.323. The purity is usually 95%.

2-((5-((4-bromophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(2,4-difluorophenyl)acetamide

In Stock

• CAS RN:
• 893789-40-7

• Formula:
• C18H12BrF2N3O4S2

• InChI:
• InChI=1S/C18H12BrF2N3O4S2/c19-10-1-4-12(5-2-10)30(27,28)15-8-22-18(24-17(15)26)29-9-16(25)23-14-6-3-11(20)7-13(14)21/h1-8H,9H2,(H,23,25)(H,22,24,26)

• InChIKey:
• SOFBGJOCKNTSEY-UHFFFAOYSA-N

• 2-((5-((4-bromophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(2,4-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C18H12BrF2N3O4S2 and its molecular weight is 516.33. The purity is usually 95%.

N-(3-methoxybenzyl)-2-(6-oxo-3-phenylpyridazin-1(6H)-yl)acetamide

In Stock

• CAS RN:
• 898189-40-7

• Formula:
• C20H19N3O3

• InChI:
• InChI=1S/C20H19N3O3/c1-26-17-9-5-6-15(12-17)13-21-19(24)14-23-20(25)11-10-18(22-23)16-7-3-2-4-8-16/h2-12H,13-14H2,1H3,(H,21,24)

• InChIKey:
• VWLWTMXVGBVAHG-UHFFFAOYSA-N

• N-(3-methoxybenzyl)-2-(6-oxo-3-phenylpyridazin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C20H19N3O3 and its molecular weight is 349.39. The purity is usually 95%.

4'-Bromo-3-(2-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898789-40-7

• Formula:
• C16H15BrO

• InChI:
• InChI=1S/C16H15BrO/c1-12-4-2-3-5-13(12)8-11-16(18)14-6-9-15(17)10-7-14/h2-7,9-10H,8,11H2,1H3

• InChIKey:
• JCRAJSLHLNEVED-UHFFFAOYSA-N

• 4'-Bromo-3-(2-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H15BrO and its molecular weight is 303.19 g/mol. The purity is usually 95%.

1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-N-(o-tolyl)-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014089-40-7

• Formula:
• C25H21F2N3O2

• InChI:
• InChI=1S/C25H21F2N3O2/c1-17-4-2-3-5-23(17)28-24(31)22-15-30(14-18-6-10-20(26)11-7-18)29-25(22)32-16-19-8-12-21(27)13-9-19/h2-13,15H,14,16H2,1H3,(H,28,31)

• InChIKey:
• ZPDSRRFVAHETQG-UHFFFAOYSA-N

• 1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-N-(o-tolyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C25H21F2N3O2 and its molecular weight is 433.459. The purity is usually 95%.

7-Bromo-4-ethyl-6-fluorohydroquinolin-2-one

In Stock

• CAS RN:
• 1632289-40-7

• Formula:
• C11H9BrFNO

• InChI:
• InChI=1S/C11H9BrFNO/c1-2-6-3-11(15)14-10-5-8(12)9(13)4-7(6)10/h3-5H,2H2,1H3,(H,14,15)

• InChIKey:
• XDRTXAUZMVNEHQ-UHFFFAOYSA-N

• 7-Bromo-4-ethyl-6-fluorohydroquinolin-2-one is a useful research compound. Its molecular formula is C11H9BrFNO and its molecular weight is 270.1 g/mol. The purity is usually 95%.